Cas no 2229334-80-7 (2-1-(pentafluoroethyl)cyclopropylacetic acid)

• Product Name: 2-1-(pentafluoroethyl)cyclopropylacetic acid
• CAS No: 2229334-80-7
• MF: C₇H₇F₅O₂
• MW: 218.121299982071
• CID: 5943595
• PubChem ID: 165681064
• Update Time: 2025-06-12

2-1-(pentafluoroethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(pentafluoroethyl)cyclopropylacetic acid
• 2229334-80-7
• 2-[1-(pentafluoroethyl)cyclopropyl]acetic acid
• EN300-1951488

• Inchi： 1S/C7H7F5O2/c8-6(9,7(10,11)12)5(1-2-5)3-4(13)14/h1-3H2,(H,13,14)
• InChI Key： GKCUECSWEZEPCO-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(CC(=O)O)CC1)F

Computed Properties

• Exact Mass: 218.03662027g/mol
• Monoisotopic Mass: 218.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(pentafluoroethyl)cyclopropylacetic acid

Introduction to 2-1-(Pentafluoroethyl)cyclopropylacetic Acid (CAS No. 2229334-80-7)

2-1-(Pentafluoroethyl)cyclopropylacetic acid (CAS No. 2229334-80-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclopropyl ring substituted with a pentafluoroethyl group and an acetic acid moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The pentafluoroethyl group in 2-1-(Pentafluoroethyl)cyclopropylacetic acid imparts significant fluorination, which can enhance the compound's lipophilicity and metabolic stability. These properties are highly desirable in drug design, as they can improve the pharmacokinetic profile of potential therapeutic agents. Additionally, the cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and binding affinity of the molecule, making it an attractive scaffold for drug discovery.

Recent studies have explored the potential of 2-1-(Pentafluoroethyl)cyclopropylacetic acid in various biological contexts. One notable area of research is its application as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The acetic acid moiety in this compound can be modified to create prodrugs that are more stable and have improved bioavailability compared to their parent compounds.

In the realm of medicinal chemistry, 2-1-(Pentafluoroethyl)cyclopropylacetic acid has shown promise as a lead compound for developing new therapeutic agents. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, preliminary studies have demonstrated that this compound can modulate the activity of certain enzymes involved in inflammation and pain pathways, suggesting its potential use in treating inflammatory diseases and chronic pain conditions.

The synthesis of 2-1-(Pentafluoroethyl)cyclopropylacetic acid has been optimized using advanced synthetic methods, including transition-metal-catalyzed reactions and fluorination techniques. These methods have enabled researchers to produce this compound with high purity and yield, facilitating its evaluation in preclinical studies. The synthetic route typically involves the formation of the cyclopropyl ring followed by the introduction of the pentafluoroethyl group and the acetic acid moiety.

In addition to its potential therapeutic applications, 2-1-(Pentafluoroethyl)cyclopropylacetic acid has also been studied for its use in materials science. The presence of fluorine atoms can enhance the material's hydrophobicity and chemical resistance, making it suitable for applications such as coatings and surface treatments. This versatility underscores the compound's broad relevance across multiple scientific disciplines.

The safety profile of 2-1-(Pentafluoroethyl)cyclopropylacetic acid is another critical aspect that has been investigated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-1-(Pentafluoroethyl)cyclopropylacetic acid (CAS No. 2229334-80-7) represents a promising compound with diverse applications in medicinal chemistry, materials science, and other fields. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights into the potential uses of this compound will emerge, contributing to scientific progress and innovation.